Cas no 2138507-46-5 (5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138507-46-5
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• CID: 5941753
• PubChem ID: 165831427
• Update Time: 2025-11-05

5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120391
• 2138507-46-5

• Inchi： 1S/C5H6N2O4/c1-2(8)4-6-3(5(9)10)7-11-4/h2,8H,1H3,(H,9,10)
• InChI Key： MGDYZGNIEVPAJZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)O)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 158.03275668g/mol
• Monoisotopic Mass: 158.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 96.4Ų

Additional information on 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(1-Hydroxyethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No. 2138507-46-5): A Comprehensive Overview

The compound 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS registry number CAS No. 2138507-46-5, is a structurally unique organic compound that has garnered attention in various scientific domains. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom. The presence of the hydroxyethyl group and the carboxylic acid moiety introduces additional functional diversity to this molecule.

Recent studies have highlighted the potential of 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid in pharmaceutical applications. Researchers have explored its role as a potential drug candidate due to its ability to modulate specific biological pathways. For instance, investigations into its anti-inflammatory properties have revealed promising results in preclinical models, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The compound's ability to act as a plant growth regulator has been a focal point of recent agricultural research. Field trials have demonstrated that it can enhance crop yield under stress conditions such as drought and salinity, making it a valuable asset in sustainable agriculture.

The synthesis of CAS No. 2138507-46-5 involves a multi-step process that includes the formation of the oxadiazole ring followed by functionalization with the hydroxyethyl and carboxylic acid groups. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and improving yield efficiency.

From a structural perspective, the molecule's stability is attributed to the aromaticity of the oxadiazole ring system. The hydroxyethyl group introduces hydrophilic properties, while the carboxylic acid group enhances acidity and potential for hydrogen bonding interactions. These characteristics make the compound versatile for various chemical modifications and applications.

In conclusion, 5-(1-hydroxyethyl)-1,2,4-oxadiazole-3-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications in pharmaceuticals, agriculture, and material science underscore its significance as a valuable compound in contemporary chemistry.